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For Researchers, Scientists, and Drug Development Professionals

Introduction
Santalin, a red pigment extracted from the heartwood of the Red Sandalwood tree

(Pterocarpus santalinus), has a long history of use as a natural dye.[1][2][3] This document

provides detailed application notes and protocols for utilizing santalin dye in the textile

industry, with a focus on reproducible and optimized methodologies for researchers and

scientists. Santalin is a complex mixture of pigments, primarily santalins A, B, and C, which

are benzopyran derivatives.[4][5] A key characteristic of santalin is its insolubility in water,

which necessitates specific extraction and dyeing techniques to achieve vibrant and lasting

colors.[1][3][6][7]
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Parameter
Chloroform
Extraction

Ethanol
Extraction

Alkaline
Extraction

Microwave-
Assisted
(Aqueous)

Optimal

Temperature
35°C[8] 65°C[8] 75°C[9] 75°C[10]

Optimal Time 105 minutes[8] 105 minutes[8]
1 hour

(simmering)[6]
45 minutes[10]

Optimal pH - - 10[1][6] 3[10]

Feed/Liquor

Ratio
200 mL/g[8] 200 mL/g[8] 1:40[9] 1:30[11]

Predicted/Experi

mental Yield
17.9% / 17%[8] 24.36% / 23%[8] -

High color

strength (K/S =

17.132 on silk)

[10]

Table 2: Optimized Dyeing Conditions for Different
Fabrics

Parameter
Wool (Protein
Fiber)

Silk (Protein Fiber)
Cotton (Cellulose
Fiber)

Mordant Requirement
Optional, but

recommended[1][6]

Optional, but

recommended[1][6]

Mandatory (Tannin +

Mordant)[1]

Optimal Dyeing

Temperature
82°C[12] 80°C[11] 80°C[9]

Optimal Dyeing Time 68 minutes[12] 65 minutes[11] 1 hour[1]

Optimal pH 3.3[12] - 5[6]

Material-to-Liquor

Ratio
- 1:30[11] 1:40[9]
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Table 3: Color Fastness Properties of Santalin-Dyed Silk
with Different Mordants

Mordant Light Fastness Wash Fastness Rubbing Fastness

Untreated Poor Poor Poor

Aluminum (Al) Good to Excellent Good to Excellent Good to Excellent

Iron (Fe) Good to Excellent Good to Excellent Good to Excellent

Tannic Acid (TA) Good to Excellent Good to Excellent Good to Excellent

Bio-mordants (e.g.,

Arjun bark extract)

High Strength (K/S =

25.04)
Good Good

Source: Adapted from studies on microwave-assisted extraction and dyeing of silk.[11][13]

Experimental Protocols
Protocol 1: Extraction of Santalin Dye
A. Alcohol Extraction Method

This method is highly effective as santalin is readily soluble in ethanol.[1][6]

Preparation: Weigh the powdered Red Sandalwood (Pterocarpus santalinus).

Extraction:

Place the powder in a glass container and cover it with a sufficient volume of 90-100 proof

alcohol (e.g., vodka).[6][14]

Seal the container and allow it to steep for at least 24 hours at room temperature.[2] For

optimal yield, a longer steeping time may be beneficial.

Filtration: Filter the mixture to separate the alcohol tincture from the wood powder. The

resulting tincture is the dye extract.

B. Alkaline Extraction Method

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 9 Tech Support

https://www.benchchem.com/product/b1143339?utm_src=pdf-body
https://www.mdpi.com/2297-8739/10/2/118
https://www.researchgate.net/figure/Fastness-grading-of-silk-fabric-dyed-with-acidic-extract-of-red-sandalwood-before-and_tbl2_368383337
https://www.benchchem.com/product/b1143339?utm_src=pdf-body
https://www.benchchem.com/product/b1143339?utm_src=pdf-body
https://shepherdtextiles.com/dyeing-with-red-sandalwood
https://shepherdtextiles.com/experiments-with-red-sandalwood
https://www.benchchem.com/product/b1143339?utm_src=pdf-body
https://shepherdtextiles.com/experiments-with-red-sandalwood
https://www.dharmatrading.com/information/how-to-use-sandalwood.html?lnav=information.html
https://www.theatre-du-chateau.ch/911102/Red-Sandalwood-Natural-Dye-4-Oz-Brick-Red-Natural-Fabric-Dye
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1143339?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


This method utilizes an alkaline solution to extract the dye, which is then precipitated by

acidification.[6]

Preparation: Weigh the powdered Red Sandalwood.

Alkaline Extraction:

Prepare a dye pot with water and adjust the pH to 10 using soda ash (sodium carbonate).

[1][6]

Add the wood powder (e.g., 30% weight of fabric - WOF).[1]

Heat the solution to 180°F (approximately 82°C) and maintain for one hour.[1] The solution

will turn a dark violet color.[6]

Allow the mixture to cool and steep overnight.

Filtration and Acidification:

Filter the liquid to remove the wood powder.

Adjust the pH of the filtrate to 5 with an acid such as cream of tartar. The color will shift

from violet to red.[6]

Protocol 2: Mordanting of Textile Fibers
Mordants are essential for creating a bond between the dye and the fiber, thereby improving

color uptake and fastness.[15]

A. Mordanting Protein Fibers (Wool, Silk)

Scouring: Clean the fibers with a neutral soap to remove any impurities.

Mordanting Bath:

Prepare a mordant bath with alum (potassium aluminum sulfate) at 12% WOF or tin at 2%

WOF.[1]

Dissolve the mordant in hot water in a non-reactive pot.
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Treatment:

Introduce the wet, scoured fibers into the mordant bath.

Heat the bath to 180°F (approximately 82°C) and maintain for one hour, stirring

occasionally.[1]

Allow the fibers to cool in the bath. For best results, leave them to steep overnight.[1]

Rinse the fibers before dyeing.

B. Mordanting Cellulose Fibers (Cotton, Linen)

Cellulose fibers require a tanning step before mordanting to improve dye affinity.[1][16]

Scouring: Scour the fibers in a hot solution of soda ash and a neutral soap.[1]

Tannin Treatment:

Prepare a tannin bath using a tannin source like sumac extract (20% WOF).[1]

Immerse the scoured fibers in the tannin bath and heat to 180-190°F (approximately 82-

88°C) for one hour.[1]

Allow to cool and steep overnight. Do not rinse.[1]

Mordanting:

Prepare an alum mordant bath (20% WOF alum and 5% soda ash, or 20% WOF

aluminum lactate).[1]

Introduce the tannin-treated fibers into the mordant bath.

Heat to 190°F (approximately 88°C) for one hour.[1]

Allow to cool, then rinse thoroughly.

Protocol 3: Dyeing of Textile Fibers
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Dye Bath Preparation: Prepare the dye bath using the extracted santalin dye. The

concentration can be varied, for example, from 30% WOF for terracotta shades to 100%

WOF for deep brick red.[1]

Dyeing Process:

Introduce the wet, mordanted fibers into the dye bath.

Heat the dye bath to the optimal temperature (see Table 2) and maintain for the specified

duration, stirring periodically for even dyeing.[1][11][12]

For deeper shades, allow the fibers to cool in the dye bath overnight.[14]

Rinsing and Drying:

Rinse the dyed fibers in water until the water runs clear.

Dry the fibers away from direct sunlight.
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Caption: Experimental workflow for dyeing textiles with santalin.
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Caption: Simplified interaction between fiber, mordant, and santalin dye.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 9 Tech Support

https://shepherdtextiles.com/dyeing-with-red-sandalwood
https://shepherdtextiles.com/dyeing-with-red-sandalwood
https://www.theatre-du-chateau.ch/911102/Red-Sandalwood-Natural-Dye-4-Oz-Brick-Red-Natural-Fabric-Dye
https://cameo.mfa.org/wiki/Santalin
https://www.tandfonline.com/doi/abs/10.3109/10520298109067286
https://pubmed.ncbi.nlm.nih.gov/6166100/
https://shepherdtextiles.com/experiments-with-red-sandalwood
https://shepherdtextiles.com/experiments-with-red-sandalwood
https://cameo.mfa.org/wiki/Sandalwood_dye
https://www.tropicalplantresearch.com/archives/2017/vol4issue1/5.pdf
https://www.researchgate.net/publication/376449958_Alkaline_Extraction_of_Natural_Dye_from_Pterocarpus_santalinus_Powder_and_its_Application_on_Cotton
https://www.researchgate.net/figure/Santalin-CI-Natural-Red-22_fig1_368383337
https://www.mdpi.com/2297-8739/10/2/118
https://www.researchgate.net/publication/370116102_Optimized_preparation_and_dyeing_of_Pterocarpus_santalinus_waste_extract_for_enhancing_healthy_and_environmental_care_performance_of_wool_fabric
https://www.researchgate.net/figure/Fastness-grading-of-silk-fabric-dyed-with-acidic-extract-of-red-sandalwood-before-and_tbl2_368383337
https://www.dharmatrading.com/information/how-to-use-sandalwood.html?lnav=information.html
https://www.georgeweil.com/dyes-and-assistants/mordants-for-natural-dyes/
http://www.wildcolours.co.uk/html/natural_dyes_mordants.html
https://www.benchchem.com/product/b1143339#application-of-santalin-dye-in-the-textile-industry
https://www.benchchem.com/product/b1143339#application-of-santalin-dye-in-the-textile-industry
https://www.benchchem.com/product/b1143339#application-of-santalin-dye-in-the-textile-industry
https://www.benchchem.com/product/b1143339#application-of-santalin-dye-in-the-textile-industry
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1143339?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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